2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide

• IUPAC Name: 2-(4-nitrophenoxy)-N-(2-propyltetrazol-5-yl)acetamide
• InChI: InChI=1S/C12H14N6O4/c1-2-7-17-15-12(14-16-17)13-11(19)8-22-10-5-3-9(4-6-10)18(20)21/h3-6H,2,7-8H2,1H3,(H,13,15,19)
• InChI Key: ATQQTKGOSAOAQI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C(N=N1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H14N6O4
• Molecular Weight: 306.28 g/mol

Description

2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of tetrazole derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide is not fully understood. However, it is believed to work by inhibiting the growth of microorganisms and cancer cells through the disruption of their cellular processes. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to have antioxidant properties, which can help to protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory effects, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide in lab experiments is its synthetic nature, which allows for precise control over the chemical properties of the compound. However, one of the limitations of using this compound is that it can be difficult to obtain in large quantities, which can make it challenging to conduct large-scale experiments.

Future Directions

There are several future directions for research on 2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide. One potential area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the investigation of the compound's potential applications in agriculture, such as its use as a pesticide or herbicide. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide is achieved through a multi-step process that involves the reaction of 4-nitrophenol with 2-propyl-2H-tetrazol-5-amine, followed by the addition of acetic anhydride. The final product is obtained after purification and isolation steps.

Scientific Research Applications

2-(4-nitrophenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide has been extensively studied for its potential applications in various fields. It has been investigated for its antibacterial, antifungal, and anticancer properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.